3-(1-Benzofuran-2-carbonyl)-2-(3-methoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-5-oxo-2H-pyrrol-4-olate
3-(1-Benzofuran-2-carbonyl)-2-(3-methoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-5-oxo-2H-pyrrol-4-olate
Brand Name:
Vulcanchem
CAS No.:
618366-05-5
VCID:
VC0384659
InChI:
InChI=1S/C26H26N2O6/c1-32-19-7-4-6-18(15-19)23-22(24(29)21-16-17-5-2-3-8-20(17)34-21)25(30)26(31)28(23)10-9-27-11-13-33-14-12-27/h2-8,15-16,23,30H,9-14H2,1H3
SMILES:
COC1=CC=CC(=C1)C2C(=C(C(=O)N2CC[NH+]3CCOCC3)[O-])C(=O)C4=CC5=CC=CC=C5O4
Molecular Formula:
C26H26N2O6
Molecular Weight:
462.5g/mol
3-(1-Benzofuran-2-carbonyl)-2-(3-methoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-5-oxo-2H-pyrrol-4-olate
CAS No.: 618366-05-5
Main Products
VCID: VC0384659
Molecular Formula: C26H26N2O6
Molecular Weight: 462.5g/mol
| CAS No. | 618366-05-5 |
|---|---|
| Product Name | 3-(1-Benzofuran-2-carbonyl)-2-(3-methoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-5-oxo-2H-pyrrol-4-olate |
| Molecular Formula | C26H26N2O6 |
| Molecular Weight | 462.5g/mol |
| IUPAC Name | 3-(1-benzofuran-2-carbonyl)-2-(3-methoxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-5-oxo-2H-pyrrol-4-olate |
| Standard InChI | InChI=1S/C26H26N2O6/c1-32-19-7-4-6-18(15-19)23-22(24(29)21-16-17-5-2-3-8-20(17)34-21)25(30)26(31)28(23)10-9-27-11-13-33-14-12-27/h2-8,15-16,23,30H,9-14H2,1H3 |
| Standard InChIKey | DPVAZMXKROQIKF-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)C2C(=C(C(=O)N2CC[NH+]3CCOCC3)[O-])C(=O)C4=CC5=CC=CC=C5O4 |
| Canonical SMILES | COC1=CC=CC(=C1)C2C(=C(C(=O)N2CC[NH+]3CCOCC3)[O-])C(=O)C4=CC5=CC=CC=C5O4 |
| PubChem Compound | 3983329 |
| Last Modified | Nov 11 2021 |
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